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Compound of Interest

Compound Name: Macrocarpal N

Cat. No.: B15590498 Get Quote

Researchers and drug development professionals investigating the therapeutic potential of

Macrocarpal N require a solid understanding of its molecular structure. This guide provides a

comparative analysis of the published structural data for Macrocarpal N, highlighting the

experimental evidence and methodologies used for its elucidation. As of this review, no

independent verification or structural revision of Macrocarpal N has been published.

Therefore, this guide focuses on the data from its initial isolation and characterization.

Structural Elucidation of Macrocarpal N
Macrocarpal N was first isolated from the leaves of Eucalyptus globulus. The initial and so far

only structural determination was reported by Shibuya et al. in 2001. The structure was

elucidated using a combination of spectroscopic techniques, primarily Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Key Physicochemical and Spectroscopic Data
The reported molecular formula for Macrocarpal N is C28H38O7, with a molecular weight of

486.6 g/mol .[1] The structure was determined to be a phloroglucinol-sesquiterpene coupled

compound.

Table 1: Summary of Spectroscopic Data for Macrocarpal N (from initial report)
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Technique Observed Data Interpretation

¹H NMR
Specific chemical shifts and

coupling constants

Provided information on the

proton environment, including

the number and connectivity of

hydrogen atoms.

¹³C NMR Specific chemical shifts

Indicated the number of unique

carbon atoms and their

chemical environments (e.g.,

carbonyls, olefins, aliphatic).

2D NMR (COSY, HMBC) Correlation peaks

Established the connectivity

between protons and carbons,

allowing for the assembly of

the molecular framework.

Mass Spectrometry (MS)
Molecular ion peak and

fragmentation pattern

Confirmed the molecular

weight and provided clues

about the different structural

components of the molecule.

Note: The specific, detailed NMR and MS data from the original publication by Shibuya et al.

(2001) are not publicly available in their entirety at the time of this guide's compilation.

Comparison with Alternative Structures
Currently, there are no proposed alternative or revised structures for Macrocarpal N in the

scientific literature. The structure determined by Shibuya et al. stands as the sole published

structure. Total synthesis of Macrocarpal N, which would provide definitive proof of its

structure, has not yet been reported. However, the total synthesis of the related compound,

Macrocarpal C, has been achieved and can serve as a reference for the general structural

class.

Experimental Protocols
The structural elucidation of Macrocarpal N followed a standard workflow for natural product

chemistry.
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Isolation and Purification
The isolation of Macrocarpal N from Eucalyptus globulus leaves typically involves the following

steps:

Extraction: The dried and powdered leaves are extracted with a solvent, often an

ethanol/water mixture.

Fractionation: The crude extract is then partitioned between different solvents to separate

compounds based on polarity.

Chromatography: The fraction containing the macrocarpals is subjected to multiple rounds of

column chromatography (e.g., silica gel) and High-Performance Liquid Chromatography

(HPLC) to isolate the pure compound.

Structure Determination
The purified Macrocarpal N is then analyzed using a suite of spectroscopic methods:

1D NMR Spectroscopy (¹H and ¹³C): To determine the number and types of protons and

carbons.

2D NMR Spectroscopy (COSY, HSQC, HMBC): To establish the connectivity and build the

molecular skeleton.

Mass Spectrometry: To determine the molecular weight and formula.
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Caption: Experimental workflow for the isolation and structural elucidation of Macrocarpal N.

Signaling Pathways and Logical Relationships
While the direct signaling pathways of Macrocarpal N are still under investigation, related

macrocarpals have been shown to possess various biological activities, including antimicrobial

and enzyme inhibitory effects. The structural information is crucial for understanding these

activities.
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Structural Information Biological Activity
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Caption: Logical relationship between structural data and biological activity of Macrocarpal N.

In conclusion, the currently accepted structure of Macrocarpal N is based on the initial

spectroscopic data from its isolation. An independent verification through total synthesis or re-

isolation and re-characterization by a different research group would be invaluable to the

scientific community to unequivocally confirm its structure and further support its development

as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15590498#independent-verification-of-the-published-
structure-of-macrocarpal-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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